Cas no 1072896-38-8 (Neu5Gcα(2-6)Gal-β-MP)

• Product Name: Neu5Gcα(2-6)Gal-β-MP
• CAS No: 1072896-38-8
• MF: C₂₄H₃₅NO₁₆
• MW: 593.531809091568
• MDL: MFCD10566924
• CID: 1185819
• PubChem ID: 125307102
• Update Time: 2025-06-09

Neu5Gcα(2-6)Gal-β-MP Chemical and Physical Properties

Names and Identifiers

• (2R,4R,5R,6R)-4-hydroxy-5-[(2-hydroxyacetyl)amino]-2-[[(2S,3R,4S,5S,6S)-3,4,5-trihydroxy-6-(4-methoxyphenoxy)oxan-2-yl]methoxy]-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• Neu5Gc alpha(2-6)Gal beta MP Glycoside
• Neu5Gcα(2-6)Galβ MP Glycoside
• 4-Methoxyphenyl O-(5-Hydoxyacetamido-3,5-dideoxy-D-glycero-α-D-galacto-2-nonulopyranosonic Acid)-(2-6)-β-D-galactopyranoside
• 4-Methoxyphenyl 6-O-[N-(Hydroxyacetyl)-α-neuraminosyl]-β-D-galactopyranoside
• Neu5Gcα(2-6)Gal-β-MP
• Neu5Gc alpha(2-6)Gal-beta-MP
• N0794
• 4-Methoxyphenyl 6-O-[N-(Hydroxyacetyl)-alpha-neuraminosyl]-beta-D-galactopyranoside
• 4-Methoxyphenyl O-(5-Hydoxyacetamido-3,5-dideoxy-D-glycero-alpha-D-galacto-2-nonulopyranosonic Acid)-(2-6)-beta-D-galactopyranoside
• CID 101136804
• 4-hydroxy-5-[(2-hydroxyacetyl)amino]-2-[[3,4,5-trihydroxy-6-(4-methoxyphenoxy)oxan-2-yl]methoxy]-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• XSB89638
• 1072896-38-8
• Neu5Gc+/-(2-6)Gal(2) MP Glycoside

• MDL： MFCD10566924
• Inchi： 1S/C24H35NO16/c1-37-10-2-4-11(5-3-10)39-22-20(34)19(33)18(32)14(40-22)9-38-24(23(35)36)6-12(28)16(25-15(30)8-27)21(41-24)17(31)13(29)7-26/h2-5,12-14,16-22,26-29,31-34H,6-9H2,1H3,(H,25,30)(H,35,36)/t12?,13-,14?,16?,17-,18?,19?,20?,21?,22?,24?/m1/s1
• InChI Key： QDQXPAOHAVZJRT-KGQDXXEWSA-N
• SMILES： O1C(C(=O)O)(CC(C(C1[C@@H]([C@@H](CO)O)O)NC(CO)=O)O)OCC1C(C(C(C(OC2C=CC(=CC=2)OC)O1)O)O)O

Computed Properties

• Exact Mass: 593.19558403g/mol
• Monoisotopic Mass: 593.19558403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 274
• XLogP3: -3.9

Neu5Gcα(2-6)Gal-β-MP Security Information

• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Additional information on Neu5Gcα(2-6)Gal-β-MP

Neu5Gcα(2-6)Gal-β-MP: A Comprehensive Overview

Neu5Gcα(2-6)Gal-β-MP, also known by its CAS number 1072896-38-8, is a sialic acid derivative that has garnered significant attention in the fields of glycobiology and drug discovery. This compound is a modified form of sialic acid, which is a negatively charged nine-carbon sugar that plays a crucial role in cellular recognition, immune regulation, and signal transduction. The specific structure of Neu5Gcα(2-6)Gal-β-MP involves a unique glycosylation pattern, where the sialic acid residue is attached to a galactose moiety via an α(2-6) linkage, forming a β-methyl-pyranoside derivative.

The study of Neu5Gcα(2-6)Gal-β-MP has been significantly advanced by recent research, particularly in understanding its role in glycan remodeling and its potential therapeutic applications. Sialic acids are known to be critical components of the glycocalyx, the sugar coat on the surface of cells, and their modifications can influence various biological processes. For instance, the α(2-6) linkage in Neu5Gcα(2-6)Gal-β-MP is associated with specific immune responses and viral recognition. Recent studies have shown that this compound can modulate the activity of certain lectins and siglecs (sialic acid-binding immunoglobulin-like receptors), which are involved in immune regulation and inflammation.

In terms of structural characterization, Neu5Gcα(2-6)Gal-β-MP has been extensively analyzed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided detailed insights into its stereochemistry and conformational dynamics. The β-methyl-pyranoside derivative structure enhances the stability of the molecule, making it an ideal candidate for various biochemical applications.

The biological significance of Neu5Gcα(2-6)Gal-β-MP extends to its role in viral pathogenesis. Certain enveloped viruses, such as influenza viruses, utilize sialic acid residues on host cell surfaces for attachment and entry. By presenting specific sialic acid derivatives like Neu5Gcα(2-6)Gal-β-MP, researchers have been able to develop novel antiviral strategies that interfere with viral binding and replication. Recent findings suggest that this compound could serve as a lead molecule for designing inhibitors targeting viral sialidases or hemagglutinin proteins.

Beyond virology, Neu5Gcα(2-6)Gal-β-MP has also been explored in the context of cancer biology. Aberrant glycosylation patterns are commonly observed in cancer cells, often leading to enhanced metastasis and immune evasion. By modulating sialic acid levels or incorporating derivatives like Neu5Gcα(2-6)Gal-β-MP, researchers aim to develop therapeutic interventions that restore normal glycan profiles and sensitize cancer cells to immune attack.

In conclusion, Neu5Gcα(2-6)Gal-β-MP, with its unique glycosylation pattern and functional properties, represents a promising compound for advancing our understanding of sialic acid biology and developing innovative therapeutics. Ongoing research continues to uncover new insights into its molecular mechanisms and potential applications across diverse fields of medicine and biotechnology.